Cas no 2229157-23-5 (2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid
• CAS No: 2229157-23-5
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6056457
• PubChem ID: 165626146
• Update Time: 2025-07-22

2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid
• EN300-1766034
• 2229157-23-5

• Inchi： 1S/C13H18O4/c1-8-7-9(17-4)5-6-10(8)13(2,3)11(14)12(15)16/h5-7,11,14H,1-4H3,(H,15,16)
• InChI Key： HDOGOYMFUJNAKT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid

Research Briefing on 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid (CAS: 2229157-23-5)

Recent studies on 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid (CAS: 2229157-23-5) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique structural features, has garnered attention for its applications in medicinal chemistry, particularly in the development of anti-inflammatory and antimicrobial agents. The presence of both hydroxyl and methoxy groups in its structure suggests potential for diverse pharmacological activities, making it a subject of ongoing research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological evaluation of derivatives of 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to optimize the yield and purity of the target compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the structure and purity of the synthesized product. The study reported a yield of 78% under optimized conditions, with high enantiomeric purity, which is critical for its potential therapeutic applications.

In another recent investigation, researchers focused on the compound's role as a chiral building block for the synthesis of protease inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the stereochemistry of 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid significantly influences the binding affinity of the resulting inhibitors to their target enzymes. Molecular docking simulations and in vitro assays revealed that the (R)-enantiomer exhibited superior inhibitory activity compared to its (S)-counterpart, suggesting its potential utility in designing more effective drugs for treating viral infections.

Furthermore, a 2024 preclinical study evaluated the anti-inflammatory properties of 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid in animal models of rheumatoid arthritis. The results indicated a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, following treatment with the compound. These findings were corroborated by histopathological analyses, which showed diminished joint inflammation and cartilage degradation. The study posits that the compound's mechanism of action may involve modulation of the NF-κB signaling pathway, though further mechanistic studies are warranted.

Despite these promising findings, challenges remain in the large-scale production and formulation of 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid. A recent industry report highlighted the need for more cost-effective and sustainable synthetic routes to meet the growing demand for this compound. Additionally, pharmacokinetic studies are essential to assess its bioavailability and metabolic stability in vivo, which will be critical for its transition from bench to bedside.

In conclusion, 2-hydroxy-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid (CAS: 2229157-23-5) represents a versatile and pharmacologically promising compound with applications spanning drug discovery and development. Ongoing research efforts are focused on optimizing its synthesis, elucidating its mechanisms of action, and exploring its therapeutic potential in various disease models. Future studies should address the scalability of its production and conduct comprehensive preclinical evaluations to pave the way for clinical trials.